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Compound of Interest

Compound Name: BDM31827

Cat. No.: B8822357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical structure and a putative

synthetic route for the compound BDM31827. Due to the limited publicly available information,

this document synthesizes the known structural details and proposes a general synthetic

methodology based on related chemical transformations. Currently, specific experimental data,

including quantitative yields, detailed reaction protocols, and comprehensive characterization,

are not available in the public domain. Similarly, information regarding the biological activity and

associated signaling pathways of BDM31827 is yet to be disclosed.

Chemical Structure and Identification
BDM31827 is a small molecule with a defined chemical structure. Its systematic and unique

identifiers are crucial for unambiguous reference in research and development.

Identifier Value

IUPAC Name

4-(4-bromophenyl)-N'-

(diaminomethylene)benzenecarbohydrazonamid

e

CAS Number 1449633-82-7

Chemical Formula C₁₄H₁₄BrN₅

Molecular Weight 344.20 g/mol
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Chemical Structure:

Caption: 2D chemical structure of BDM31827.

Proposed Synthesis Pathway
While a specific, detailed experimental protocol for the synthesis of BDM31827 has not been

published, a plausible synthetic route can be conceptualized based on its structural

components. The molecule is comprised of a 4-bromophenyl-substituted benzohydrazide core

linked to a guanidinyl moiety. A potential synthetic workflow is outlined below.

Starting Materials

Intermediate Steps

Final Product

4-Bromobenzoyl Chloride

4-Bromobenzohydrazide

Reaction with Hydrazine

Hydrazine

Aminoguanidine
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Condensation with Aminoguanidine
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Caption: Proposed synthetic workflow for BDM31827.

Putative Experimental Protocol:
Step 1: Synthesis of 4-Bromobenzohydrazide

To a solution of hydrazine hydrate in a suitable solvent (e.g., ethanol or tetrahydrofuran)

cooled in an ice bath, slowly add 4-bromobenzoyl chloride.

The reaction mixture is stirred at room temperature for a specified period.
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The resulting precipitate, 4-bromobenzohydrazide, is collected by filtration, washed with a

cold solvent, and dried under a vacuum.

Step 2: Synthesis of BDM31827 (4-(4-bromophenyl)-N'-

(diaminomethylene)benzenecarbohydrazonamide)

A mixture of 4-bromobenzohydrazide and an aminoguanidine salt (e.g., aminoguanidine

hydrochloride) is heated in a suitable solvent (e.g., ethanol or isopropanol).

The reaction is monitored for completion using an appropriate analytical technique, such as

thin-layer chromatography (TLC).

Upon completion, the reaction mixture is cooled, and the crude product is isolated.

Purification of the final compound would likely be achieved through recrystallization or

column chromatography.

Note: This proposed protocol is a general guideline. The specific reaction conditions, including

solvents, temperatures, reaction times, and purification methods, would require optimization for

the successful synthesis of BDM31827.

Quantitative Data
As of the date of this guide, no specific quantitative data for the synthesis of BDM31827, such

as percentage yields, melting points, or spectroscopic data (¹H NMR, ¹³C NMR, Mass

Spectrometry), has been reported in publicly accessible scientific literature or patents.

Biological Activity and Signaling Pathways
Currently, there is no available information on the biological activity, mechanism of action, or

any associated signaling pathways for BDM31827. Further research is required to elucidate the

pharmacological properties of this compound.

Conclusion
BDM31827 is a distinct chemical entity with a known structure. While a plausible synthetic

route can be proposed based on established chemical principles, a detailed and validated

experimental protocol, along with associated quantitative and characterization data, remains to
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be published. Furthermore, the biological profile of BDM31827 is currently unknown. This guide

serves as a foundational document based on the available structural information and is

intended to support future research and development efforts focused on this compound. As

new data emerges, this guide will be updated to reflect the latest scientific findings.

To cite this document: BenchChem. [Unveiling BDM31827: A Technical Guide to its Chemical
Structure and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8822357#chemical-structure-and-synthesis-of-
bdm31827]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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